Cas no 1315368-46-7 ({1-methyl-2-4-(trifluoromethyl)phenylpiperidin-3-yl}methanamine)

• Product Name: {1-methyl-2-4-(trifluoromethyl)phenylpiperidin-3-yl}methanamine
• CAS No: 1315368-46-7
• MF: C₁₄H₁₉F₃N₂
• MW: 272.309273958206
• CID: 5054195
• Update Time: 2025-07-09

{1-methyl-2-4-(trifluoromethyl)phenylpiperidin-3-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-methyl-2-[4-(trifluoromethyl)phenyl]piperidin-3-yl}methanamine
• (1-Methyl-2-(4-(trifluoromethyl)phenyl)piperidin-3-yl)methanamine
• [1-methyl-2-[4-(trifluoromethyl)phenyl]piperidin-3-yl]methanamine
• NE42954
• Z1269702504
• {1-methyl-2-4-(trifluoromethyl)phenylpiperidin-3-yl}methanamine

• Inchi： 1S/C14H19F3N2/c1-19-8-2-3-11(9-18)13(19)10-4-6-12(7-5-10)14(15,16)17/h4-7,11,13H,2-3,8-9,18H2,1H3
• InChI Key： CDEKEQYZEKYEAI-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C(CN)CCCN1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 285
• XLogP3: 2.5
• Topological Polar Surface Area: 29.3

{1-methyl-2-4-(trifluoromethyl)phenylpiperidin-3-yl}methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on {1-methyl-2-4-(trifluoromethyl)phenylpiperidin-3-yl}methanamine

Introduction to {1-methyl-2-4-(trifluoromethyl)phenylpiperidin-3-yl}methanamine (CAS No. 1315368-46-7)

{1-methyl-2-4-(trifluoromethyl)phenylpiperidin-3-yl}methanamine, with the CAS number 1315368-46-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a piperidine ring and a trifluoromethyl group, which contribute to its potential biological activities and therapeutic applications.

The chemical structure of {1-methyl-2-4-(trifluoromethyl)phenylpiperidin-3-yl}methanamine is composed of a piperidine ring substituted with a methyl group at the 1-position and a 4-(trifluoromethyl)phenyl group at the 2-position. The methanamine moiety is attached to the 3-position of the piperidine ring. This arrangement provides the compound with a combination of lipophilic and polar properties, which are crucial for its pharmacological behavior.

Recent studies have explored the potential of {1-methyl-2-4-(trifluoromethyl)phenylpiperidin-3-yl}methanamine in various therapeutic areas. One notable area of research is its activity as a modulator of neurotransmitter systems. Specifically, this compound has been shown to exhibit affinity for serotonin (5-HT) receptors, particularly the 5-HT_2A subtype. This interaction has led to investigations into its potential use in treating psychiatric disorders such as depression and anxiety.

In addition to its effects on serotonin receptors, {1-methyl-2-4-(trifluoromethyl)phenylpiperidin-3-yl}methanamine has also been studied for its interactions with other neurotransmitter systems. For instance, it has demonstrated activity at dopamine receptors, particularly D₂ and D₃ subtypes. These findings suggest that the compound may have broader applications in neuropharmacology, including potential use in the treatment of Parkinson's disease and schizophrenia.

The pharmacokinetic properties of {1-methyl-2-4-(trifluoromethyl)phenylpiperidin-3-yl}methanamine have also been a focus of recent research. Studies have shown that it exhibits good oral bioavailability and favorable metabolic stability, which are important considerations for drug development. Additionally, the compound has demonstrated low toxicity in preclinical models, further supporting its potential as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of {1-methyl-2-4-(trifluoromethyl)phenylpiperidin-3-yl}methanamine in various indications. Early results from phase I trials have indicated that the compound is well-tolerated by human subjects, with no serious adverse events reported. These findings are encouraging and pave the way for more advanced clinical studies.

In conclusion, {1-methyl-2-4-(trifluoromethyl)phenylpiperidin-3-yl}methanamine (CAS No. 1315368-46-7) represents a promising compound in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and diverse pharmacological activities make it a valuable candidate for further investigation and potential therapeutic applications. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to advancements in the treatment of various neurological and psychiatric disorders.